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E
Additive Name Key EFSA Conclusion (2022 Follow-up)
Number
Sulfur dioxide E 220 Withdrew temporary group ADI; MOE analysis indicates a
safety concern.
Sodium sulfite E 221 Withdrew temporary group ADI; MOE analysis indicates a
safety concern.
Sodium bisulfite E 222 Withdrew temporary group ADI; MOE analysis indicates a
safety concern.
Sodium metabisulfite E 223 Withdrew temporary group ADI; MOE analysis indicates a
safety concern.
Potassium E 224 Withdrew temporary group ADI; MOE analysis indicates a
metabisulfite safety concern.
Calcium sulfite E 226 Withdrew temporary group ADI; MOE analysis indicates a
safety concern.
Calcium bisulfite E 227 Withdrew temporary group ADI; MOE analysis indicates a

safety concern.
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E
Additive Name Key EFSA Conclusion (2022 Follow-up)
Number
Potassium bisulfite E 228 Withdrew temporary group ADI; MOE analysis indicates a

safety concern.

Quantitative Data from the EFSA Risk Assessment

EFSA's safety evaluation identified a new reference point and used an MOE approach. The MOE is a ratio of

a reference point for toxicity to the estimated dietary exposure; an MOE below 80 raises a safety concern [1]

[2].

Assessment L
Value Description
Parameter
BMDL,, 38 mg SOz Benchmark Dose Lower confidence limit. Based on prolonged
eq./’kg bw/day visual evoked potential latency in a rodent study.
Assessment 80 Factor applied to the BMDL to account for uncertainties.
Factor
MOE Threshold 80 Margin of Exposure below this value indicates a safety
concern.

The flow diagram below illustrates the key stages and decisions in EFSA's re-evaluation process.
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Basis of the Assessment: Key Studies and Data Gaps

The EFSA Panel's conclusion was driven by a lack of new data to address previously identified uncertainties.

¢ Reference Point Identification: The BMDL of 38 mg SO: eq./kg bw/day was derived from a
neurotoxicity endpoint (prolonged latency of visual evoked potentials) observed in a rodent feeding
study [1]. This represented the most sensitive adverse effect for risk characterization.

e Critical Data Gaps: The 2016 re-evaluation had established a temporary ADI precisely because of
significant data gaps. The 2022 opinion noted that no new biological or toxicological data
addressing these gaps were submitted by interested business operators, and only limited new data
were found in the subsequent literature search [1] [2]. The inability to substantially reduce these
uncertainties led to the withdrawal of the ADI.

¢ Additional Assessment for Toxic Elements: EFSA also evaluated data on impurities in these food
additives. The Panel concluded that the maximum limits in the EU specifications for arsenic, lead,
and mercury should be lowered, and a maximum limit for cadmium should be introduced [1]

2.

Implications for Researchers and Professionals

The updated EFSA opinion has direct implications for product development and regulatory strategy.

¢ Shift in Regulatory Framework: The move from an ADI to an MOE-based assessment signifies
heightened regulatory scrutiny. For product development, especially of new foods or pharmaceuticals
that may contain sulfites, justifying use levels with low exposure scenarios is critical.

¢ Prioritize Analytical Monitoring: Given the updated specifications for toxic elements, ensuring that
sourced sulfites (like potassium bisulfite) comply with the proposed lower limits for arsenic, lead,
mercury, and the new limit for cadmium is essential for product safety and compliance [1].

e Focus on Sensitive Populations: EFSA reiterated the need to investigate hypersensitivity or
intolerance among sensitive consumers [3]. Clinical studies and post-market surveillance should be
designed to account for these potential reactions.

The EFSA assessment underscores that while sulfites are important preservatives, their safety profile at
current dietary exposure levels, particularly for high consumers, warrants caution. Further research to clarify

their toxicity, particularly on the nervous system and for sensitive sub-populations, remains a priority.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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